Cas no 1805109-54-9 (4-Amino-5-cyano-2-(difluoromethyl)pyridine-3-methanol)

• Product Name: 4-Amino-5-cyano-2-(difluoromethyl)pyridine-3-methanol
• CAS No: 1805109-54-9
• MF: C₈H₇F₂N₃O
• MW: 199.157488107681
• CID: 4853234
• Update Time: 2025-06-07

4-Amino-5-cyano-2-(difluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-cyano-2-(difluoromethyl)pyridine-3-methanol

• Inchi： 1S/C8H7F2N3O/c9-8(10)7-5(3-14)6(12)4(1-11)2-13-7/h2,8,14H,3H2,(H2,12,13)
• InChI Key： FNDZSVZMQBFVHE-UHFFFAOYSA-N
• SMILES： FC(C1C(CO)=C(C(C#N)=CN=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 0.2
• Topological Polar Surface Area: 82.9

Additional information on 4-Amino-5-cyano-2-(difluoromethyl)pyridine-3-methanol

Recent Advances in the Study of 4-Amino-5-cyano-2-(difluoromethyl)pyridine-3-methanol (CAS: 1805109-54-9)

The compound 4-Amino-5-cyano-2-(difluoromethyl)pyridine-3-methanol (CAS: 1805109-54-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine core and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 4-Amino-5-cyano-2-(difluoromethyl)pyridine-3-methanol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This advancement is critical for facilitating further pharmacological evaluations and potential industrial applications.

Pharmacological investigations have revealed that this compound exhibits potent inhibitory activity against specific kinase targets, which are implicated in various cancers and inflammatory diseases. In vitro studies have shown that 4-Amino-5-cyano-2-(difluoromethyl)pyridine-3-methanol effectively suppresses the proliferation of cancer cell lines by modulating key signaling pathways. These findings suggest its potential as a lead compound for the development of novel anticancer agents.

Furthermore, recent preclinical studies have explored the compound's pharmacokinetic properties and safety profile. Results indicate favorable bioavailability and a manageable toxicity profile, supporting its progression to further stages of drug development. However, challenges such as metabolic stability and tissue distribution remain areas for ongoing investigation.

In addition to its therapeutic potential, 4-Amino-5-cyano-2-(difluoromethyl)pyridine-3-methanol has also been investigated for its utility as a chemical probe. Its ability to selectively bind to certain biological targets makes it a valuable tool for studying disease mechanisms and identifying new drug targets. Researchers have utilized this compound in high-throughput screening assays to uncover novel interactions within complex biological systems.

Looking ahead, the continued exploration of 4-Amino-5-cyano-2-(difluoromethyl)pyridine-3-methanol holds great promise for both basic and applied research. Future studies are expected to focus on elucidating its precise molecular mechanisms, optimizing its pharmacological properties, and evaluating its efficacy in animal models of disease. The compound's versatility and potential for therapeutic innovation underscore its importance in the evolving landscape of chemical biology and drug discovery.